Cas no 2418705-24-3 (Tert-butyl 2-({[3-iodo-5-(2-methoxy-2-oxoethyl)-2,4,6-trimethylphenyl]methyl}amino)acetate)

• Product Name: Tert-butyl 2-({[3-iodo-5-(2-methoxy-2-oxoethyl)-2,4,6-trimethylphenyl]methyl}amino)acetate
• CAS No: 2418705-24-3
• MF: C₁₉H₂₈INO₄
• MW: 461.334398269653
• CID: 5678487
• PubChem ID: 165770421
• Update Time: 2025-10-30

Tert-butyl 2-({[3-iodo-5-(2-methoxy-2-oxoethyl)-2,4,6-trimethylphenyl]methyl}amino)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-26631831
• tert-butyl 2-({[3-iodo-5-(2-methoxy-2-oxoethyl)-2,4,6-trimethylphenyl]methyl}amino)acetate
• 2418705-24-3
• Tert-butyl 2-({[3-iodo-5-(2-methoxy-2-oxoethyl)-2,4,6-trimethylphenyl]methyl}amino)acetate

• Inchi： 1S/C19H28INO4/c1-11-14(8-16(22)24-7)12(2)18(20)13(3)15(11)9-21-10-17(23)25-19(4,5)6/h21H,8-10H2,1-7H3
• InChI Key： FMYNKJYGUQXMEV-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(CC(=O)OC)C(C)=C(CNCC(=O)OC(C)(C)C)C=1C

Computed Properties

• Exact Mass: 461.10631g/mol
• Monoisotopic Mass: 461.10631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.6Ų

Additional information on Tert-butyl 2-({[3-iodo-5-(2-methoxy-2-oxoethyl)-2,4,6-trimethylphenyl]methyl}amino)acetate

Comprehensive Overview of Tert-butyl 2-({[3-iodo-5-(2-methoxy-2-oxoethyl)-2,4,6-trimethylphenyl]methyl}amino)acetate (CAS No. 2418705-24-3)

The chemical compound Tert-butyl 2-({[3-iodo-5-(2-methoxy-2-oxoethyl)-2,4,6-trimethylphenyl]methyl}amino)acetate (CAS No. 2418705-24-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a tert-butyl ester group and an iodo-substituted aromatic ring, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its unique reactivity and potential applications in drug discovery, particularly in the development of small-molecule inhibitors and bioconjugation techniques.

One of the key features of Tert-butyl 2-({[3-iodo-5-(2-methoxy-2-oxoethyl)-2,4,6-trimethylphenyl]methyl}amino)acetate is its versatility in cross-coupling reactions, a hot topic in modern organic synthesis. The presence of the iodo substituent enables participation in palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used to construct complex molecular architectures. This aligns with the growing demand for sustainable chemistry and atom-efficient methodologies, as highlighted by recent trends in green chemistry.

In the context of drug discovery, this compound's aminoacetate moiety offers opportunities for further functionalization, making it a promising candidate for proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. These approaches are currently among the most searched topics in pharmaceutical research, as they represent a paradigm shift in treating diseases like cancer and neurodegenerative disorders. The tert-butyl protecting group also adds stability, a crucial factor in medicinal chemistry optimization.

From a structural-activity relationship perspective, the trimethylphenyl core of Tert-butyl 2-({[3-iodo-5-(2-methoxy-2-oxoethyl)-2,4,6-trimethylphenyl]methyl}amino)acetate provides both steric bulk and lipophilicity, properties that are frequently optimized in lead compound development. The methoxy-2-oxoethyl side chain introduces additional polarity, creating a balance that could be advantageous for bioavailability – another highly searched term in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

The synthesis and applications of Tert-butyl 2-({[3-iodo-5-(2-methoxy-2-oxoethyl)-2,4,6-trimethylphenyl]methyl}amino)acetate also intersect with current interests in high-throughput screening and combinatorial chemistry. Its structural complexity makes it suitable for generating diverse chemical libraries, which are essential for identifying novel biological probes and therapeutic candidates. This aspect is particularly relevant given the pharmaceutical industry's focus on personalized medicine and precision therapeutics.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis – methodologies that are fundamental to quality control in chemical research. The growing importance of analytical method validation in regulatory submissions makes these aspects particularly noteworthy for researchers working with 2418705-24-3.

In material science applications, the aromatic iodo group in Tert-butyl 2-({[3-iodo-5-(2-methoxy-2-oxoethyl)-2,4,6-trimethylphenyl]methyl}amino)acetate could serve as an anchor point for creating functionalized surfaces or molecular devices. This potential aligns with emerging research in organic electronics and nanotechnology, areas that have seen exponential growth in academic and industrial research.

Storage and handling of this compound require standard precautions for air-sensitive materials, with recommendations typically including inert atmosphere conditions and protection from moisture. These considerations are part of broader discussions about chemical safety and best laboratory practices, topics that receive significant attention in research communities.

As research continues, Tert-butyl 2-({[3-iodo-5-(2-methoxy-2-oxoethyl)-2,4,6-trimethylphenyl]methyl}amino)acetate may find additional applications in chemical biology and diagnostic reagent development. Its structural features make it amenable to various bioconjugation strategies, which are crucial for developing molecular imaging agents and theranostic compounds – another rapidly growing field in biomedical research.

The commercial availability of CAS No. 2418705-24-3 through specialty chemical suppliers has facilitated its adoption in research programs worldwide. However, researchers often search for information about custom synthesis options and scale-up possibilities, reflecting the compound's transition from discovery to development phases in various applications.

In conclusion, Tert-butyl 2-({[3-iodo-5-(2-methoxy-2-oxoethyl)-2,4,6-trimethylphenyl]methyl}amino)acetate represents a versatile building block with multiple potential applications across pharmaceutical research, material science, and chemical biology. Its unique combination of functional groups and reactivity profile positions it as a valuable tool for addressing current challenges in drug discovery and molecular design, making it a compound of significant interest in contemporary chemical research.